2-(methylthio)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 2-methylsulfanyl-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C16H14N4O3S/c1-24-12-5-3-2-4-11(12)16(22)18-9-14-19-15(20-23-14)10-6-7-17-13(21)8-10/h2-8H,9H2,1H3,(H,17,21)(H,18,22)
• InChI Key: MAXIMRLJIRPHQO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

2-(methylthio)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H14N4O3S and its molecular weight is 342.37. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Evaluation as Anti-Inflammatory and Anti-Cancer Agents : The synthesis of substituted N-[4(5-Methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides has been explored for potential anti-inflammatory and anti-cancer properties (Gangapuram & Redda, 2009).

• Synthesis and Characterization in Coordination Chemistry : The synthesis of compounds involving similar structural elements, including the formation of Ni and Pd complexes, has been reported. These studies involve detailed structural analysis using various spectroscopic methods (Adhami et al., 2012).

• Anticancer Activity of Related Compounds : Research into substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which have structural similarities, has shown moderate to excellent anticancer activity against various cancer cell lines (Ravinaik et al., 2021).

• Polymer Science Applications : The use of related 1,3,4-oxadiazole derivatives in polymer science, specifically in the synthesis of polyamides, has been explored. This research includes examining the effects of different substituents and reaction conditions on polymer properties (Saegusa et al., 1985).

• Role in Supramolecular Gelators : The synthesis and study of N-(thiazol-2-yl)benzamide derivatives, which are closely related in structure, have been investigated for their gelation behavior. This research emphasizes the role of methyl functionality and multiple non-covalent interactions in gelation (Yadav & Ballabh, 2020).